Cas no 1393442-64-2 (5-Bromo-1-cyclopentyl-6-fluoro-2-methylbenzimidazole)

• Product Name: 5-Bromo-1-cyclopentyl-6-fluoro-2-methylbenzimidazole
• CAS No: 1393442-64-2
• MF: C₁₃H₁₄BrFN₂
• MW: 297.166065692902
• CID: 3043291
• Update Time: 2025-10-29

5-Bromo-1-cyclopentyl-6-fluoro-2-methylbenzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-cyclopentyl-6-fluoro-2-methylbenzimidazole
• V2969

• Inchi： 1S/C13H14BrFN2/c1-8-16-12-6-10(14)11(15)7-13(12)17(8)9-4-2-3-5-9/h6-7,9H,2-5H2,1H3
• InChI Key： VVQSNHIJZWNKCL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N=C(C)N2C1CCCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 3.8
• Topological Polar Surface Area: 17.8

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 418.9±25.0 °C at 760 mmHg

5-Bromo-1-cyclopentyl-6-fluoro-2-methylbenzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 5-Bromo-1-cyclopentyl-6-fluoro-2-methylbenzimidazole

Research Brief on 5-Bromo-1-cyclopentyl-6-fluoro-2-methylbenzimidazole (CAS: 1393442-64-2): Recent Advances and Applications

The compound 5-Bromo-1-cyclopentyl-6-fluoro-2-methylbenzimidazole (CAS: 1393442-64-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 5-Bromo-1-cyclopentyl-6-fluoro-2-methylbenzimidazole as a key intermediate in the synthesis of novel kinase inhibitors. Its benzimidazole core, coupled with halogen substitutions, provides a robust scaffold for modulating protein-ligand interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting ATP-binding pockets of cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range for CDK2 and CDK4 inhibition.

Structural-activity relationship (SAR) analyses reveal that the bromo and fluoro substituents at positions 5 and 6 respectively contribute to enhanced binding affinity, while the cyclopentyl group at N1 improves metabolic stability. Computational docking studies (Molecular Pharmaceutics, 2024) suggest this compound adopts a unique binding conformation in kinase domains, distinct from classical benzimidazole-based inhibitors.

In oncology applications, derivatives of 1393442-64-2 have shown promising antiproliferative effects against triple-negative breast cancer cell lines (MDA-MB-231) with selective indices >10 compared to normal mammary epithelial cells. Mechanistic studies indicate these compounds induce G1 cell cycle arrest through pRb phosphorylation inhibition (Cancer Research Communications, 2024).

The synthetic accessibility of this scaffold has been improved through recent methodological advances. A 2024 protocol in Organic Process Research & Development describes a microwave-assisted, palladium-catalyzed cyclization that achieves 85% yield with excellent purity (>99%), addressing previous challenges in large-scale production.

Emerging applications extend beyond oncology, with recent patent filings (WO2024015832) disclosing its utility as a building block for antiviral agents, particularly against RNA viruses. Preliminary data show modified derivatives exhibit inhibitory activity against SARS-CoV-2 main protease (Mpro) with EC50 values of 2.3 μM.

Pharmacokinetic profiling in rodent models (Xenobiotica, 2023) indicates favorable parameters: oral bioavailability of 62%, plasma half-life of 8.2 hours, and moderate protein binding (78%). These properties, combined with demonstrated blood-brain barrier penetration (brain/plasma ratio of 0.45), suggest potential for CNS-targeted applications.

Ongoing clinical translation efforts focus on optimizing the therapeutic window, with particular attention to mitigating potential off-target effects on cardiac ion channels (hERG inhibition IC50 = 12 μM). Structure-based modifications are being explored to improve selectivity while maintaining potency.

In conclusion, 5-Bromo-1-cyclopentyl-6-fluoro-2-methylbenzimidazole represents a promising chemotype with multifaceted applications in drug discovery. Its well-characterized synthetic routes, demonstrated biological activities, and modifiable scaffold position it as a valuable tool compound for both academic research and pharmaceutical development. Future research directions will likely explore its utility in targeted protein degradation and combination therapies.